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Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899 Get Quote

Technical Support Center: Pentaerythritol
Tetraricinoleate (PETR)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the long-term storage and stability of Pentaerythritol Tetraricinoleate
(PETR). This resource is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is Pentaerythritol Tetraricinoleate (PETR) and in which applications is it commonly

used?

Pentaerythritol Tetraricinoleate (PETR) is a tetraester synthesized from pentaerythritol and

ricinoleic acid.[1] Ricinoleic acid is the primary fatty acid found in castor oil. PETR is a viscous,

clear liquid at room temperature and is used in a variety of industrial applications, including as

a lubricant base stock, an emollient and texture enhancer in cosmetics, and as a plasticizer.[1]

[2][3] Its excellent lubricating properties and thermal stability make it suitable for high-

performance applications.[2][4]

Q2: What are the primary degradation pathways for PETR?

The two primary degradation pathways for PETR are hydrolysis and oxidation.
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Hydrolysis: This is the cleavage of the ester bonds in the presence of water, which can be

accelerated by acids or bases. This process results in the formation of pentaerythritol, free

ricinoleic acid, and partially de-esterified intermediates.

Oxidation: This occurs due to reaction with oxygen and can be accelerated by heat, light

(UV), and the presence of metal catalysts. The ricinoleic acid moiety of PETR is susceptible

to oxidation at the double bond and the hydroxyl group.

Q3: What are the ideal long-term storage conditions for PETR?

To ensure the long-term stability of PETR, it should be stored in a cool, dry, and well-ventilated

area in tightly sealed containers.[5] It is important to protect it from moisture, excessive heat,

and direct sunlight.[6] Storage in an inert atmosphere (e.g., under nitrogen) can help to

minimize oxidation.

Q4: How does the structure of PETR influence its stability?

The neopentyl structure of the pentaerythritol core provides good thermal stability.[6] However,

the ricinoleate chains have features that can be susceptible to degradation. The ester linkages

are subject to hydrolysis. The double bond in the ricinoleic acid chain is a potential site for

oxidation. The hydroxyl group on the ricinoleic acid chain can also be a site for oxidation and

other reactions.

Q5: Is PETR compatible with common pharmaceutical excipients?

While specific compatibility data for PETR with all pharmaceutical excipients is not readily

available, general principles of excipient compatibility should be followed. It is crucial to

conduct compatibility studies with the active pharmaceutical ingredient (API) and other

excipients in the formulation. Potential incompatibilities could arise from reactions with acidic or

basic excipients, which could catalyze hydrolysis, or with excipients that contain oxidizing

agents.
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Observed Issue Potential Cause(s)
Troubleshooting Steps &

Solutions

Increased Acidity (Lower pH)

of the Formulation

Hydrolysis of the ester linkages

leading to the formation of free

ricinoleic acid.

- Store PETR in a dry

environment and use tightly

sealed containers to prevent

moisture absorption.- Avoid

acidic or basic conditions in

the formulation that could

catalyze hydrolysis.- Consider

the use of acid scavengers in

the formulation if acidic

degradation products are a

concern.

Change in Viscosity

- Decrease: Hydrolysis can

lead to a decrease in

molecular weight and thus

lower viscosity.- Increase:

Oxidation can lead to

polymerization and an

increase in viscosity.

- Monitor the acid value and

peroxide value of the PETR to

determine if hydrolysis or

oxidation is occurring.- Store

under an inert atmosphere

(e.g., nitrogen) to prevent

oxidation.- Add antioxidants to

the formulation to inhibit

oxidative degradation.

Color Change (e.g., Yellowing)
Oxidation of the ricinoleate

chains.

- Protect the formulation from

light, especially UV light.- Store

at lower temperatures to

reduce the rate of oxidation.-

Use antioxidants in the

formulation.

Formation of Precipitates or

Cloudiness

- Hydrolysis leading to the

formation of insoluble

pentaerythritol or its partially

substituted esters.-

Incompatibility with other

formulation components.

- Ensure PETR and all other

components are completely

dissolved during formulation.-

Conduct compatibility studies

with all formulation

components at the intended

storage conditions.- Filter the
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formulation if necessary, and

analyze the precipitate to

identify its composition.

Unexpected Peaks in

Analytical Chromatograms

(e.g., HPLC, GC)

Formation of degradation

products from hydrolysis or

oxidation.

- Use techniques like HPLC-

MS or GC-MS to identify the

degradation products.[7][8][9]-

Compare the chromatogram of

the aged sample to a freshly

prepared sample to identify

new peaks.- Conduct forced

degradation studies to

intentionally generate

degradation products and aid

in their identification.

Quantitative Data on Stability
The following tables provide illustrative data on the stability of PETR under various conditions.

This data is based on typical behavior of polyol esters and ricinoleate esters and should be

confirmed by experimental testing for specific formulations.

Table 1: Illustrative Hydrolytic Stability of PETR at 50°C

Time (Weeks)
% PETR Degraded
(pH 4.5)

% PETR Degraded
(pH 7.0)

% PETR Degraded
(pH 9.0)

0 0 0 0

4 0.5 0.1 2.5

8 1.1 0.2 5.2

12 1.8 0.4 8.0

Table 2: Illustrative Oxidative Stability of PETR at 70°C in the Presence of Air
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Time (Weeks) Peroxide Value (meq/kg) Viscosity Change (%)

0 < 1 0

4 5 +2

8 12 +5

12 25 +10

Experimental Protocols
Protocol 1: Determination of Hydrolytic Stability
Objective: To assess the hydrolytic stability of PETR under acidic, neutral, and basic conditions.

Methodology:

Preparation of Buffer Solutions: Prepare buffer solutions at pH 4.5 (e.g., acetate buffer), pH

7.0 (e.g., phosphate buffer), and pH 9.0 (e.g., borate buffer).

Sample Preparation: Accurately weigh a known amount of PETR into separate sealed glass

vials. Add a specific volume of each buffer solution to the vials.

Incubation: Place the vials in a constant temperature oven at a selected temperature (e.g.,

50°C).

Sampling: At predetermined time intervals (e.g., 0, 4, 8, 12 weeks), remove a vial for each

pH condition.

Analysis:

Extract the PETR from the aqueous buffer using a suitable organic solvent (e.g., hexane).

Analyze the organic extract by High-Performance Liquid Chromatography (HPLC) with a

suitable detector (e.g., UV or Evaporative Light Scattering Detector - ELSD) to quantify the

remaining PETR.

The aqueous layer can be analyzed for the presence of pentaerythritol and ricinoleic acid.
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Data Reporting: Report the percentage of PETR degraded over time for each pH condition.

Protocol 2: Determination of Oxidative Stability
Objective: To evaluate the oxidative stability of PETR under accelerated conditions.

Methodology:

Sample Preparation: Place a known amount of PETR into an open glass container to

maximize exposure to air.

Incubation: Place the container in an oven at an elevated temperature (e.g., 70°C).

Sampling: At specified time points (e.g., 0, 4, 8, 12 weeks), take an aliquot of the sample.

Analysis:

Peroxide Value: Determine the peroxide value using a standard iodometric titration method

(e.g., ASTM D3703).

Viscosity: Measure the kinematic viscosity using a viscometer (e.g., ASTM D445).

Acid Value: Determine the acid value by titration (e.g., ASTM D974) to monitor the

formation of acidic degradation products.

FTIR Spectroscopy: Obtain an infrared spectrum of the sample and monitor for the

appearance or increase in the intensity of carbonyl bands (around 1700-1750 cm⁻¹) and

hydroxyl bands (around 3200-3600 cm⁻¹), which are indicative of oxidation products.

Data Reporting: Report the change in peroxide value, viscosity, and acid value over time.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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